molecular formula C8H10N2OS B8412194 3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl- CAS No. 801316-03-0

3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl-

Cat. No. B8412194
CAS RN: 801316-03-0
M. Wt: 182.25 g/mol
InChI Key: KAQZRLLAJLVZBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl- is a useful research compound. Its molecular formula is C8H10N2OS and its molecular weight is 182.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

801316-03-0

Product Name

3-Pyridinecarboxamide, 5-mercapto-N,N-dimethyl-

Molecular Formula

C8H10N2OS

Molecular Weight

182.25 g/mol

IUPAC Name

N,N-dimethyl-5-sulfanylpyridine-3-carboxamide

InChI

InChI=1S/C8H10N2OS/c1-10(2)8(11)6-3-7(12)5-9-4-6/h3-5,12H,1-2H3

InChI Key

KAQZRLLAJLVZBQ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1=CC(=CN=C1)S

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium thiomethoxide (3 g) was added to a stirred solution of 5-bromo-N,N-dimethyl-3-pyridinecarboxamide (2.5g, WO2000055168) in N,N-dimethylformamide (40 ml) and the suspension stirred at 100° C. for 4 h. The solvent was concentrated in vacuo, the residue dissolved in 2M sodium hydroxide (35 ml) and water (50 ml), and the solution washed with chloroform (4×75 ml). The aqueous layer was acidified with 2M hydrochloric acid to pH 4 and extracted with chloroform (5×80 ml), and the combined organic layers were washed with brine (20 ml), dried over magnesium sulphate and concentrated in vacuo to give the title compound as an orange oil (1.8 g).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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